Cas no 621-00-1 (Urea,N,N'-bis(4-methylphenyl)-)

Urea, N,N'-bis(4-methylphenyl)-, is a substituted urea derivative characterized by the presence of two 4-methylphenyl groups attached to the urea core. This compound exhibits notable thermal stability and is often utilized as an intermediate in organic synthesis, particularly in the production of dyes, pigments, and specialty polymers. Its rigid aromatic structure contributes to enhanced solubility in organic solvents, making it suitable for applications requiring precise molecular design. The methyl substituents further influence its reactivity and compatibility in condensation reactions. This compound is valued for its consistent purity and reliability in high-performance chemical processes.
Urea,N,N'-bis(4-methylphenyl)- structure
621-00-1 structure
Product Name:Urea,N,N'-bis(4-methylphenyl)-
CAS No:621-00-1
MF:C15H16N2O
MW:240.300343513489
MDL:MFCD00087472
CID:506282
PubChem ID:69295
Update Time:2025-06-07

Urea,N,N'-bis(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Urea,N,N'-bis(4-methylphenyl)-
    • 1,3-bis(4-methylphenyl)urea
    • 4,4'-DITOLYLUREA
    • 1,3-di(4-methylphenyl)urea
    • 1,3-di(para-tolyl)urea
    • 1,3-di-p-tolylcarbamide
    • 1,3-Di-p-tolylurea
    • F0034-0127
    • N-(4-methylphenyl)[(4-methylphenyl)amino]carboxamide
    • N,N'-bis(4-methylphenyl)urea
    • n,n'-di(4-methylphenyl)urea
    • N,N'-di(p-tolyl)urea
    • NSC6799
    • Urea,N'-bis(4-methylphenyl)-
    • NSC-6799
    • NSC-104483
    • F74584
    • DTXSID70211141
    • NSC 6799
    • NS00017514
    • NSC 104483
    • 1,3-Bis(4-tolyl)urea
    • HIIZOYBOCSCLPH-UHFFFAOYSA-N
    • AI3-33149
    • 621-00-1
    • MS-10539
    • SR-01000643146-1
    • NSC104483
    • Urea,n,n-bis(4-methylphenyl)-
    • N,N'-di-(p-tolyl)urea
    • SCHEMBL1275920
    • CS-0331612
    • NCIOpen2_007178
    • Urea, N,N'-bis(4-methylphenyl)-
    • CCG-54024
    • EINECS 210-664-5
    • Z44589974
    • AKOS001022201
    • MFCD00087472
    • DS-012570
    • MDL: MFCD00087472
    • Inchi: 1S/C15H16N2O/c1-11-3-7-13(8-4-11)16-15(18)17-14-9-5-12(2)6-10-14/h3-10H,1-2H3,(H2,16,17,18)
    • InChI Key: HIIZOYBOCSCLPH-UHFFFAOYSA-N
    • SMILES: O=C(NC1C=CC(C)=CC=1)NC1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 240.12638
  • Monoisotopic Mass: 240.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing
  • Topological Polar Surface Area: 41.1Ų

Experimental Properties

  • PSA: 41.13
  • LogP: 4.09340

Urea,N,N'-bis(4-methylphenyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB164932-10 g
4,4'-Ditolylurea, 97%; .
621-00-1 97%
10 g
€220.00 2023-07-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1402282-1g
1,3-Di-p-tolylurea
621-00-1 97%
1g
¥2394.00 2024-05-06
Key Organics Ltd
MS-10539-1MG
1,3-bis(4-methylphenyl)urea
621-00-1 >90%
1mg
£37.00 2025-02-09
Key Organics Ltd
MS-10539-5MG
1,3-bis(4-methylphenyl)urea
621-00-1 >90%
5mg
£46.00 2025-02-09
Key Organics Ltd
MS-10539-10MG
1,3-bis(4-methylphenyl)urea
621-00-1 >90%
10mg
£63.00 2025-02-09
Key Organics Ltd
MS-10539-20MG
1,3-bis(4-methylphenyl)urea
621-00-1 >90%
20mg
£76.00 2023-04-19
Key Organics Ltd
MS-10539-50MG
1,3-bis(4-methylphenyl)urea
621-00-1 >90%
50mg
£102.00 2025-02-09
Key Organics Ltd
MS-10539-100MG
1,3-bis(4-methylphenyl)urea
621-00-1 >90%
100mg
£146.00 2023-09-09
abcr
AB164932-10g
4,4'-Ditolylurea, 97%; .
621-00-1 97%
10g
€220.00 2025-04-17
Key Organics Ltd
MS-10539-0.25g
1,3-bis(4-methylphenyl)urea
621-00-1 >90%
0.25g
£81.00 2025-02-09
Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd